N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C12H14N4O/c1-9-4-3-5-10(2)12(9)15-11(17)6-16-8-13-7-14-16/h3-5,7-8H,6H2,1-2H3,(H,15,17)
• InChI Key: WALCITZDHZCNLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C=NC=N2
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide, also known as DMPT or 2,6-dimethylphenyl-1,2,4-triazol-5-yl-methyl ketone, is a chemical compound that has gained significant attention in scientific research. DMPT has been used in various studies due to its unique chemical properties, which make it a valuable tool for investigating the biochemical and physiological effects of different compounds.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide is not fully understood, but it is thought to involve the modulation of different signaling pathways in cells. N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating cellular metabolism and energy homeostasis. N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has also been shown to inhibit the activity of the mammalian target of rapamycin (mTOR) pathway, which is involved in regulating cell growth and proliferation.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been shown to have a variety of biochemical and physiological effects, including the regulation of gene expression, protein synthesis, and cellular metabolism. N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases and conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide in lab experiments is its ability to modulate different signaling pathways in cells, which can provide valuable insights into the biochemical and physiological effects of different compounds. However, one limitation of using N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments involving this compound.

Future Directions

There are many potential future directions for research involving N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide. One area of interest is the development of new compounds that can modulate the same signaling pathways as N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide, but with greater specificity and potency. Another area of interest is the investigation of the potential therapeutic applications of N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide and related compounds in the treatment of various diseases and conditions, such as cancer, diabetes, and neurodegenerative disorders.
In conclusion, N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide is a valuable tool for investigating the biochemical and physiological effects of different compounds. Its unique chemical properties make it a useful tool for modulating different signaling pathways in cells, which can provide valuable insights into the mechanisms of action of different compounds. While there are still many unanswered questions about the effects of N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide, its potential for future research and therapeutic applications is promising.

Synthesis Methods

N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide can be synthesized through a multi-step process involving the reaction of 2,6-dimethylphenylhydrazine with ethyl acetoacetate, followed by the cyclization of the resulting intermediate with triethylorthoformate and hydrochloric acid. The final product is obtained through the reaction of the resulting 1,2,4-triazole with acetyl chloride.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been used in a variety of scientific studies, including research on the effects of different compounds on gene expression, protein synthesis, and cellular metabolism. N-(2,6-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has also been used to investigate the role of different signaling pathways in cellular processes, as well as the effects of various compounds on enzyme activity and function.